1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine

• IUPAC Name: [3-[2-(2-methylphenyl)ethyl]piperidin-1-yl]-(5-propan-2-yl-1H-pyrazol-3-yl)methanone
• InChI: InChI=1S/C21H29N3O/c1-15(2)19-13-20(23-22-19)21(25)24-12-6-8-17(14-24)10-11-18-9-5-4-7-16(18)3/h4-5,7,9,13,15,17H,6,8,10-12,14H2,1-3H3,(H,22,23)
• InChI Key: UVFUARMQEIEXRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC2CCCN(C2)C(=O)C3=NNC(=C3)C(C)C
• Molecular Formula: C21H29N3O
• Molecular Weight: 339.5 g/mol

Description

1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine, also known as IPP, is a chemical compound that has been extensively researched for its potential use in various scientific fields. This compound is a piperidine derivative and has gained significant attention due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine involves the inhibition of the reuptake of norepinephrine and dopamine, two neurotransmitters that play a crucial role in the regulation of mood, pain, and inflammation. This compound has been shown to bind to the norepinephrine and dopamine transporters, preventing the reuptake of these neurotransmitters and increasing their availability in the synaptic cleft.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and anti-depressant effects. These effects are thought to be mediated by the increased availability of norepinephrine and dopamine in the synaptic cleft.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine is its potential use in the development of new drugs for the treatment of pain, inflammation, and depression. However, one of the limitations of this compound is its relatively low selectivity for the norepinephrine and dopamine transporters, which may lead to unwanted side effects.

Future Directions

There are several future directions for the research on 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine. One potential direction is the development of more selective analogs of this compound that target specific neurotransmitter transporters. Another direction is the investigation of the potential use of this compound in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, the potential use of this compound in combination with other drugs for the treatment of pain and inflammation should also be explored.

Synthesis Methods

The synthesis of 1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the preparation of 3-(2-methylphenyl)propan-1-amine, which is then reacted with 3-isopropyl-1H-pyrazole-5-carboxylic acid to obtain the intermediate product. This intermediate is then subjected to a series of reactions, including acylation and reduction, to obtain the final product, this compound.

Scientific Research Applications

1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]-3-[2-(2-methylphenyl)ethyl]piperidine has been extensively studied for its potential use in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to possess analgesic, anti-inflammatory, and anti-depressant properties, making it a potential candidate for the development of new drugs.